[5-(Methoxycarbonyl)furan-2-yl]methyl 2-fluoropyridine-4-carboxylate

• IUPAC Name: (5-methoxycarbonylfuran-2-yl)methyl 2-fluoropyridine-4-carboxylate
• InChI: InChI=1S/C13H10FNO5/c1-18-13(17)10-3-2-9(20-10)7-19-12(16)8-4-5-15-11(14)6-8/h2-6H,7H2,1H3
• InChI Key: WLFXIEIJCOVROX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC(=O)C2=CC(=NC=C2)F
• Molecular Formula: C13H10FNO5
• Molecular Weight: 279.22 g/mol

Description

The compound “[5-(Methoxycarbonyl)furan-2-yl]methyl 2-fluoropyridine-4-carboxylate” is a complex organic molecule. It contains a furan ring, which is a heterocyclic compound with a five-membered ring structure containing oxygen, and a pyridine ring, which is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan and pyridine rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The furan ring, for example, is aromatic and relatively stable, but can undergo reactions such as electrophilic substitution. The pyridine ring, being a basic aromatic heterocycle, can undergo electrophilic substitution reactions more readily at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan and pyridine rings might contribute to its stability, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. For example, if used as a catalyst, it might facilitate certain chemical reactions by providing a suitable environment for the reaction to occur.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions involving this compound could include studying its synthesis, properties, and potential applications. It might also be interesting to explore its reactivity and the types of reactions it can facilitate.